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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B3420153 Get Quote

Essential Safety and Handling Guide for N-
Benzylideneaniline
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with N-Benzylideneaniline. Adherence to these protocols is vital for

ensuring personal safety and minimizing environmental contamination.

Data Presentation: Chemical and Hazard Summary
N-Benzylideneaniline is a yellow crystalline solid used in organic synthesis.[1] Understanding

its physical properties and associated hazards is the first step in safe handling.

Table 1: Physical and Chemical Properties of N-Benzylideneaniline

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3420153?utm_src=pdf-interest
https://www.benchchem.com/product/b3420153?utm_src=pdf-body
https://www.benchchem.com/product/b3420153?utm_src=pdf-body
https://www.benchchem.com/product/b3420153?utm_src=pdf-body
https://www.benchchem.com/product/b3420153?utm_src=pdf-body
https://haz-map.com/Agents/20874
https://www.benchchem.com/product/b3420153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Appearance
Light yellow solid /
crystalline powder

[1][2][3]

Molecular Formula C₁₃H₁₁N [2][3][4]

Molecular Weight 181.24 g/mol [2][3]

Melting Point 52 - 54 °C / 125.6 - 129.2 °F [2][3]

Boiling Point 300 °C / 572 °F [2][3]

Flash Point > 110 °C / > 230 °F [2][3]

Solubility

Insoluble in water; Soluble in

alcohol, chloroform, and acetic

anhydride.

| Vapor Pressure | 0.00299 mmHg |[4] |

Table 2: GHS Hazard Classification for N-Benzylideneaniline

Hazard Statement GHS Classification Description Citations

H315
Skin Irritation,
Category 2

Causes skin
irritation.

[3][4]

H319
Serious Eye Irritation,

Category 2

Causes serious eye

irritation.
[3][4]

H335
Specific Target Organ

Toxicity

May cause respiratory

irritation.
[3][4]

| Additional Concerns | - | Harmful if swallowed; Limited evidence of a carcinogenic effect. |[5] |

Operational Plan: Personal Protective Equipment
(PPE)
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A multi-layered PPE approach is mandatory to prevent exposure through inhalation, skin

contact, or eye contact.[6]

Eye and Face Protection:

Wear chemical safety goggles that conform to European Standard EN 166 or OSHA 29

CFR 1910.133 regulations.[2][7]

Contact lenses should not be worn as they can absorb and concentrate irritants.[5]

Hand Protection:

Use chemically resistant, powder-free nitrile rubber gloves.[3][6]

For brief contact, a glove with a protection class of 3 or higher (breakthrough time greater

than 60 minutes) is recommended.[5]

Regularly inspect gloves for any signs of degradation or puncture and replace them

frequently, at least every 30-60 minutes.[5][6]

Body Protection:

Wear a lab coat or overalls to prevent skin contact.[2][5]

For tasks with a higher risk of splashing, a PVC apron should be worn.[5]

Safety footwear that covers the entire foot is required in all handling and storage areas.[8]

Respiratory Protection:

Under normal laboratory conditions with adequate ventilation, respiratory protection is not

typically required.[2]

In situations involving large quantities, potential for dust generation, or inadequate

ventilation, a NIOSH/MSHA-approved respirator is necessary.[2][5]
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Experimental Protocol: Step-by-Step Handling and
Storage
This protocol outlines the procedural steps for the safe handling of N-Benzylideneaniline from

receipt to storage.

Preparation and Engineering Controls:

Before handling, ensure that engineering controls are operational. This includes a certified

chemical fume hood or a well-ventilated area.[5][7]

Confirm that a safety shower and an eyewash station are unobstructed and readily

accessible.[7]

Gather all necessary PPE and ensure it is in good condition.

Handling the Chemical:

Avoid all personal contact with the substance, including inhalation of dust.[5]

Prevent dust formation during handling.[2][7]

Do not eat, drink, or smoke in the area where the chemical is handled.[5]

Keep the container tightly closed when not in use.[2][5]

Avoid contact with incompatible materials such as oxidizing agents.[3][7]

Post-Handling:

Thoroughly wash hands, face, and any exposed skin with soap and water immediately

after handling.[5][7]

Contaminated work clothes should be laundered separately before reuse.[5]

Storage:

Store the chemical in its original, tightly sealed container.[2][5]
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Keep the container in a cool, dry, and well-ventilated area.[2][5]

Store away from incompatible materials and foodstuff containers.[5]

Mandatory Visualization: Chemical Handling
Workflow
The following diagram illustrates the logical workflow for safely handling N-
Benzylideneaniline.
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N-Benzylideneaniline Handling and Disposal Workflow

1. Preparation

2. Handling

3. Post-Handling & Cleanup 4. Waste Management

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Required PPE
(Goggles, Gloves, Lab Coat)

Weigh/Handle Chemical
in Ventilated Area

Perform Experiment

Securely Close Container

Clean Work Area Segregate Hazardous Waste
(Solid & Contaminated PPE)

Wash Hands Thoroughly

Store in Designated Area

Label Waste Container

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of N-Benzylideneaniline.
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Disposal Plan: Step-by-Step Waste Management
Waste generated from handling N-Benzylideneaniline is considered hazardous and must be

managed accordingly.[3]

Segregation:

Collect unused N-Benzylideneaniline and any materials contaminated with it (e.g.,

gloves, wipes, disposable labware) in a designated, sealed, and properly labeled

hazardous waste container.[5]

Container Management:

Do not mix with other waste streams.[9]

Keep waste containers securely sealed and store them in a designated, well-ventilated

area.[5]

Final Disposal:

Dispose of the waste through an approved and licensed waste disposal company.[2][7]

Disposal methods may include incineration or burial in a licensed landfill, in accordance

with local, state, and federal regulations.[5]

Decontaminate empty containers before disposal or reuse.[5]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Table 3: First-Aid Measures
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Exposure Route First-Aid Instructions Citations

Eye Contact

Immediately rinse with
plenty of water, also under
the eyelids, for at least 15
minutes. Seek immediate
medical attention.

[2][3][7]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. Get

medical attention if irritation

develops or persists.

[2][3][7]

Inhalation

Move the person to fresh air. If

breathing is difficult or stops,

provide artificial respiration.

Get medical attention.

[2][3][7]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention. |[2][3][7] |

Accidental Release (Spill) Protocol:

Minor Spills:

Restrict access to the area.

Wear full PPE, including a dust respirator.[5]

Avoid generating dust.[5][7] If possible, dampen the material with water.[5]

Carefully sweep or vacuum the spilled solid into a suitable container for disposal.[5][7]

Ensure any vacuum used is equipped with a HEPA filter.[5]

Clean the spill area thoroughly.

Major Spills:
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Evacuate the area immediately.

Alert emergency responders and inform them of the nature and location of the hazard.[5]

Prevent the spill from entering drains or waterways.[5]

Only personnel trained and equipped for hazardous material cleanup should address the

spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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